ethyl [5-(2,4-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate

• IUPAC Name: ethyl 2-[(5E)-5-[(2,4-dimethoxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetate
• InChI: InChI=1S/C16H17NO6S/c1-4-23-14(18)9-17-15(19)13(24-16(17)20)7-10-5-6-11(21-2)8-12(10)22-3/h5-8H,4,9H2,1-3H3/b13-7+
• InChI Key: YXWFJYQWIRHXPH-NTUHNPAUSA-N
• Canonical SMILES: CCOC(=O)CN1C(=O)C(=CC2=C(C=C(C=C2)OC)OC)SC1=O
• Isomeric SMILES: CCOC(=O)CN1C(=O)/C(=C\C2=C(C=C(C=C2)OC)OC)/SC1=O
• Molecular Formula: C16H17NO6S
• Molecular Weight: 351.4 g/mol

Description

Ethyl [5-(2,4-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as ethyl 2-(2,4-dimethoxybenzylidene)-5-oxo-imidazolidine-4-carboxylate or simply as ethyl DMTA. Ethyl DMTA has been shown to possess a wide range of biochemical and physiological effects that make it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of ethyl DMTA is not fully understood. However, it is believed that this compound exerts its effects by interacting with various cellular targets. Ethyl DMTA has been shown to inhibit the activity of various enzymes that are essential for cell survival, including proteases, kinases, and phosphatases. Additionally, this compound has been shown to interact with various cellular receptors, including G protein-coupled receptors and ion channels.
Biochemical and Physiological Effects:
Ethyl DMTA has been shown to possess a wide range of biochemical and physiological effects. Some of the most notable effects of this compound include:
1. Induction of Apoptosis: Ethyl DMTA has been shown to induce apoptosis in cancer cells by inhibiting the activity of various enzymes that are essential for cell survival.
2. Inhibition of Inflammatory Cytokines: Ethyl DMTA has been shown to inhibit the production of various inflammatory cytokines and chemokines, which are responsible for the initiation and progression of inflammatory diseases.
3. Disruption of Microbial Cell Membranes: Ethyl DMTA has been shown to disrupt the cell membranes of various bacterial and fungal pathogens, leading to their death.

Advantages and Limitations for Lab Experiments

Ethyl DMTA has several advantages and limitations for lab experiments. Some of the most notable advantages of this compound include:
1. Potent Activity: Ethyl DMTA has been shown to possess potent activity against a wide range of cellular targets, making it a valuable tool for researchers in various fields.
2. Wide Range of Applications: Ethyl DMTA has been shown to possess a wide range of applications in scientific research, including anticancer, anti-inflammatory, and antimicrobial research.
3. Limited Toxicity: Ethyl DMTA has been shown to possess limited toxicity in vitro, making it a safe and effective tool for researchers.
Some of the limitations of ethyl DMTA include:
1. Limited Solubility: Ethyl DMTA has limited solubility in aqueous solutions, which can make it difficult to work with in some experiments.
2. Limited Stability: Ethyl DMTA is not stable in some solvents, which can limit its usefulness in certain experiments.
3. Limited Availability: Ethyl DMTA is not widely available, which can make it difficult for researchers to obtain.

Future Directions

There are several future directions that researchers can pursue with ethyl DMTA. Some of the most promising directions include:
1. Development of Novel Anticancer Agents: Ethyl DMTA can serve as a starting point for the development of novel anticancer agents that possess improved potency and selectivity.
2. Development of Novel Anti-inflammatory Agents: Ethyl DMTA can serve as a starting point for the development of novel anti-inflammatory agents that possess improved potency and selectivity.
3. Development of Novel Antimicrobial Agents: Ethyl DMTA can serve as a starting point for the development of novel antimicrobial agents that possess improved potency and selectivity.
4. Investigation of Mechanisms of Action: Further investigation of the mechanisms of action of ethyl DMTA can provide valuable insights into its potential applications in scientific research.
Conclusion:
Ethyl DMTA is a valuable tool for researchers in various fields. This compound possesses a wide range of biochemical and physiological effects that make it a promising candidate for the development of novel therapeutic agents. Further research is needed to fully understand the mechanisms of action of ethyl DMTA and to explore its potential applications in scientific research.

Synthesis Methods

Ethyl DMTA can be synthesized through a multi-step process that involves the reaction of various reagents. The synthesis begins with the reaction of 2,4-dimethoxybenzaldehyde and thiosemicarbazide to form the intermediate 5-(2,4-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidine. This intermediate is then reacted with ethyl chloroacetate to yield the final product, ethyl DMTA.

Scientific Research Applications

Ethyl DMTA has been extensively studied for its potential applications in scientific research. This compound has been shown to possess a wide range of biochemical and physiological effects that make it a valuable tool for researchers in various fields. Some of the most promising applications of ethyl DMTA include:
1. Anticancer Research: Ethyl DMTA has been shown to possess potent anticancer activity against a wide range of cancer cell lines. This compound has been shown to induce apoptosis in cancer cells by inhibiting the activity of various enzymes that are essential for cell survival.
2. Anti-inflammatory Research: Ethyl DMTA has been shown to possess potent anti-inflammatory activity. This compound has been shown to inhibit the production of various inflammatory cytokines and chemokines, which are responsible for the initiation and progression of inflammatory diseases.
3. Antimicrobial Research: Ethyl DMTA has been shown to possess potent antimicrobial activity against a wide range of bacterial and fungal pathogens. This compound has been shown to inhibit the growth and proliferation of various microbial species by disrupting their cell membranes.